Cas no 1329328-93-9 (9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1329328-93-9
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 5913333
• PubChem ID: 71684323
• Update Time: 2025-05-18

9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• VU0532367-1
• (2-chlorophenyl)-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 1329328-93-9
• F6118-0059
• (2-chlorophenyl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• AKOS024532515

• Inchi： 1S/C15H18ClNO3/c16-13-5-2-1-4-12(13)14(18)17-8-6-15(7-9-17)19-10-3-11-20-15/h1-2,4-5H,3,6-11H2
• InChI Key： GBKUVQIPRXJWGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCC2(CC1)OCCCO2)=O

Computed Properties

• Exact Mass: 295.0975211g/mol
• Monoisotopic Mass: 295.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane

Introduction to 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS No. 1329328-93-9) and Its Emerging Applications in Chemical Biology

The compound 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS No. 1329328-93-9) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its unique structural framework, featuring a spirocyclic backbone with an azaspiro structure and functionalized benzoyl chloride moiety, has garnered significant attention in the field of medicinal chemistry. This spirocyclic system not only imparts rigidity to the molecular scaffold but also introduces diverse chemical handles that can be leveraged for drug design and development.

Recent advancements in chemical biology have highlighted the potential of spirocyclic compounds as privileged scaffolds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The presence of both oxygen and nitrogen atoms in the spirocycle enhances its versatility, allowing for modifications that can fine-tune physicochemical properties such as solubility, metabolic stability, and pharmacokinetic profiles. In particular, the 2-chlorobenzoyl substituent serves as a versatile reactive site for further derivatization, enabling the synthesis of novel analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, making them attractive therapeutic targets for a wide range of diseases, including cancer and inflammatory disorders. The spirocyclic core of 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane provides a rigid template that can mimic the spatial constraints of natural ligands, facilitating the design of molecules capable of disrupting aberrant PPIs. This approach has been successfully employed in recent studies to identify potent inhibitors with preclinical relevance.

Moreover, the incorporation of an azaspiro structure has been shown to enhance molecular recognition through hydrogen bonding and hydrophobic interactions with biological targets. This feature is particularly valuable in drug discovery, where precise alignment with the target site is essential for optimal efficacy. The 1,5-dioxa moiety further contributes to the compound's conformational stability, ensuring that it maintains its intended three-dimensional arrangement upon binding to its target. Such structural rigidity is often a key determinant of drug-like properties, including binding affinity and resistance to metabolic degradation.

Recent studies have also explored the use of this compound as a building block for more complex pharmacophores. By leveraging its reactive chlorobenzoyl group, researchers have synthesized derivatives that exhibit enhanced bioactivity in various disease models. For instance, modifications aimed at introducing additional polar or aromatic substituents have led to compounds with improved selectivity over off-target proteins. These findings underscore the compound's potential as a starting point for structure-based drug design initiatives.

The synthesis of 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane itself presents an intriguing challenge due to its complex spirocyclic architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high yields and purity. Modern techniques such as transition-metal-catalyzed coupling reactions and ring-closing metathesis have been instrumental in constructing the spirocycle efficiently. Additionally, computational methods are being employed to predict optimal synthetic routes, reducing experimental trial-and-error and accelerating the discovery process.

In conclusion, 9-(2-chlorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS No. 1329328-93-9) represents a promising lead compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting complex biological pathways. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing next-generation treatments.